Cas no 548761-51-9 (Propanoic acid, 2-[[(diethylamino)thioxomethyl]thio]-2-methyl-)

Propanoic acid, 2-[[(diethylamino)thioxomethyl]thio]-2-methyl- structure
548761-51-9 structure
Product Name:Propanoic acid, 2-[[(diethylamino)thioxomethyl]thio]-2-methyl-
CAS No:548761-51-9
MF:C9H17NO2S2
MW:235.366780042648
CID:353459
PubChem ID:24906037
Update Time:2025-04-19

Propanoic acid, 2-[[(diethylamino)thioxomethyl]thio]-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2-[[(diethylamino)thioxomethyl]thio]-2-methyl-
    • 2-(diethylcarbamothioylsulfanyl)-2-methylpropanoic acid
    • SCHEMBL760254
    • DTXSID10648013
    • 548761-51-9
    • 2-[(Diethylcarbamothioyl)sulfanyl]-2-methylpropanoic acid
    • Inchi: 1S/C9H17NO2S2/c1-5-10(6-2)8(13)14-9(3,4)7(11)12/h5-6H2,1-4H3,(H,11,12)
    • InChI Key: DLRGQJHYISTIII-UHFFFAOYSA-N
    • SMILES: S(C(N(CC)CC)=S)C(C(=O)O)(C)C

Computed Properties

  • Exact Mass: 235.07021
  • Monoisotopic Mass: 235.07007113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 97.9Ų

Experimental Properties

  • PSA: 40.54
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